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Compound of Interest

Compound Name: Atrazine-d5

An In-depth Technical Guide to Atrazine-d5

COMPILED FOR: Researchers, scientists, and drug development professionals.

ABSTRACT: This document provides a comprehensive technical overview of Atrazine-d5,
focusing on its chemical identification, safety data, and handling protocols. It includes detailed
information extracted from Safety Data Sheets (SDS) to ensure safe laboratory practices.
Quantitative data is presented in structured tables, and procedural workflows are visualized
using diagrams for clarity and ease of use.

Chemical Identification

Atrazine-d5 is the deuterated form of Atrazine, a selective herbicide. It is commonly used as an
internal standard for the quantification of atrazine in environmental and biological samples by
gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass
spectrometry (LC-MS)[1][2].
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Identifier

Value Reference

Chemical Name

6-chloro-N-(ethyl-d5)-N'-(1-
methylethyl)-1,3,5-triazine-2,4-  [1][3]

diamine
CAS Number 163165-75-1 [4]
Molecular Formula CsHoDsCINs
Molecular Weight 220.71 g/mol
ATR-ds, 2-Chloro-4-
Synonyms (ethylamino-d5)-6-(2-

propylamino)-s-triazine

Safety & Hazard Information

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard identification for Atrazine-d5. It is crucial to note that many commercially

available Atrazine-d5 standards are supplied in a solvent, such as acetone or ethyl acetate,

and the safety data reflects the hazards of the solution.

GHS Hazard Pictograms:

laalt text
laalt text
laalt text

Signal Word:Warning
Hazard Statements:
e H302: Harmful if swallowed.

e H317: May cause an allergic skin reaction.
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o H373: May cause damage to organs (specifically the heart) through prolonged or repeated
exposure if swallowed.

e H410: Very toxic to aquatic life with long-lasting effects.

Precautionary Statements:

e P260: Do not breathe dust.

o P273: Avoid release to the environment.

e P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Data
Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Atrazine-d5.

Property Value Reference
Physical State Solid, Crystalline Powder

Color White to off-white

Melting Point 171-174 °C

Boiling Point 368.5 + 25.0 °C at 760 mmHg

Solubility in Water 37 mg/L

Partition Coefficient (log Pow) 2.61

Vapor Pressure 0.0000003 mmHg

Density 1.3+0.1 g/cm3
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Toxicological Data

Toxicological data is essential for assessing the potential health risks associated with a
substance. The following data pertains to the non-deuterated form, Atrazine, which is
considered toxicologically equivalent for hazard assessment.

Test Species Route Value Reference
LD50 Rat Oral 3090 mg/kg

LD50 Mouse Oral 1750 mg/kg

LD50 Rabbit Oral 750 mg/kg

LD50 Rat Dermal >2,000 mg/kg

LC50 (4h) Rat Inhalation >5.1 mg/L

Experimental Protocols & Safety Procedures

The following sections detail standardized procedures for handling Atrazine-d5 safely in a
laboratory setting, based on common Safety Data Sheet recommendations.

First-Aid Measures

Immediate and appropriate first aid is critical in the event of accidental exposure. The logical
flow for response is outlined below.
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Route of Exposure Immediate Action

»| Ingestion [ Rinse mouth with water.

>l 9 i@ Do NOT induce vomiting.

Exposure Event Eye Contact [ Rinse cautiously with water
= for several minutes.

A ‘ Seek immediate medical
[

Medical Attention

Accidental Exposure Occurs v

Skin Contact Remove contaminated clothing.
Wash with soap and plenty of water.

Move to fresh air.
Provide respiratory support if needed.

advice/attention.
Show SDS to doctor.

P> Inhalation

Click to download full resolution via product page
Caption: First-aid response workflow following exposure.
Detailed First-Aid Protocols:

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide respiratory
support. Consult a physician.

o Skin Contact: In case of skin contact, immediately wash off with soap and plenty of water.
Remove any contaminated clothing. If skin irritation or a rash occurs, seek medical attention.

o Eye Contact: Flush eyes with water as a precaution for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If symptoms persist, consult a doctor.

 Ingestion: If swallowed, rinse the mouth thoroughly with water. Never give anything by mouth
to an unconscious person. Do NOT induce vomiting. Call a physician or poison control center
immediately.

Handling and Storage
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Proper handling and storage are paramount to prevent exposure and maintain the chemical's

integrity.

Safe Handling Protocol

Start Handling

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use in a well-ventilated area
or under a fume hood

Avoid contact with skin/eyes.
Avoid dust formation.

Wash hands thoroughly
after handling

Handling Complete

I
Transition to Storage
|

Safe Storage Protocol

Store in Original Container

Keep container tightly closed
in a dry, cool, well-ventilated place

Store away from strong acids,
bases, and oxidizing agents

Store locked up
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Caption: Workflow for safe handling and storage.

Handling Procedures:

Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of
dust.

Avoid all personal contact, including inhalation. Wear personal protective equipment.

Avoid the formation of dust and aerosols.

After handling, wash hands and face thoroughly.

Storage Conditions:

e Store in a cool, dry, and well-ventilated location.

o Keep the container tightly closed and sealed until ready for use.

» Store away from incompatible materials such as strong acids, bases, and oxidizing agents.

Personal Protective Equipment (PPE)

The use of appropriate PPE is a mandatory control measure to minimize exposure risk.

Required Personal Protective Equipment (PPE)

Atrazine-d5 Handling

Respiratory Protection
(N95 dust mask or higher,
if dust is generated)

Eye Protection Hand Protection Body Protection
(Safety glasses with side-shields or goggles) (Impervious, chemical-resistant gloves) (Lab coat, impervious clothing)
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Caption: Mandatory PPE for handling Atrazine-d5.
o Eye/Face Protection: Use safety glasses with side shields or chemical goggles.

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Change gloves
immediately if contaminated.

» Respiratory Protection: If engineering controls are insufficient to prevent airborne dust, a
NIOSH-approved respirator (such as a type N95 dust mask) is recommended.

Disposal Considerations

Waste materials must be handled as hazardous waste. Dispose of contents and containers in
accordance with local, regional, national, and international regulations. Do not allow the
product to enter drains or waterways due to its high toxicity to aquatic life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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